Cas no 2228634-86-2 (1-bromo-4-chloro-3-fluoro-2-(nitromethyl)benzene)

• Product Name: 1-bromo-4-chloro-3-fluoro-2-(nitromethyl)benzene
• CAS No: 2228634-86-2
• MF: C₇H₄BrClFNO₂
• MW: 268.46756362915
• CID: 6547566
• PubChem ID: 165681622
• Update Time: 2025-06-09

1-bromo-4-chloro-3-fluoro-2-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-chloro-3-fluoro-2-(nitromethyl)benzene
• 2228634-86-2
• EN300-1920105

• Inchi： 1S/C7H4BrClFNO2/c8-5-1-2-6(9)7(10)4(5)3-11(12)13/h1-2H,3H2
• InChI Key： PSRSVDGJSHYJNY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C[N+](=O)[O-])F)Cl

Computed Properties

• Exact Mass: 266.90980g/mol
• Monoisotopic Mass: 266.90980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-4-chloro-3-fluoro-2-(nitromethyl)benzene

Comprehensive Overview of 1-Bromo-4-chloro-3-fluoro-2-(nitromethyl)benzene (CAS No. 2228634-86-2)

1-Bromo-4-chloro-3-fluoro-2-(nitromethyl)benzene (CAS No. 2228634-86-2) is a halogenated aromatic compound with a unique structural configuration, making it a valuable intermediate in organic synthesis. This compound features a benzene ring substituted with bromo, chloro, fluoro, and nitromethyl groups, which contribute to its reactivity and versatility in chemical reactions. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The growing demand for halogenated aromatic compounds like 1-bromo-4-chloro-3-fluoro-2-(nitromethyl)benzene is driven by their role in the development of novel drugs and specialty chemicals. With the rise of green chemistry and sustainable synthesis, scientists are exploring eco-friendly methods to produce such compounds, minimizing environmental impact. This aligns with the global focus on carbon footprint reduction and green manufacturing, topics frequently searched by professionals in the field.

One of the key advantages of CAS No. 2228634-86-2 is its ability to undergo selective functionalization reactions. The presence of multiple halogen atoms and a nitromethyl group allows for diverse transformations, such as nucleophilic substitutions and cross-coupling reactions. These properties make it a sought-after building block in medicinal chemistry and material science, where precision and efficiency are paramount.

In recent years, the compound has garnered attention in AI-driven drug discovery and computational chemistry. Researchers are leveraging machine learning algorithms to predict its reactivity and optimize synthetic pathways, a trend reflecting the intersection of chemistry and artificial intelligence. This innovative approach addresses common search queries like "how to improve synthetic efficiency" and "predicting chemical reactivity using AI."

From a regulatory perspective, 1-bromo-4-chloro-3-fluoro-2-(nitromethyl)benzene is handled under standard laboratory safety protocols. While it is not classified as a hazardous material, proper storage and handling are essential to ensure workplace safety. This aspect is critical for professionals searching for "safe handling of halogenated compounds" or "best practices in chemical storage."

The compound's stability under various conditions makes it suitable for long-term storage and transportation, a feature highly valued in industrial applications. Its compatibility with common organic solvents further enhances its utility in large-scale synthesis, meeting the needs of manufacturers looking for "scalable chemical intermediates" or "high-purity aromatic compounds."

Looking ahead, the potential of CAS No. 2228634-86-2 in emerging fields like bioconjugation and click chemistry is being explored. These applications align with the increasing interest in "modular synthesis techniques" and "rapid molecular assembly," topics frequently discussed in academic and industrial circles. As research progresses, this compound is expected to play a pivotal role in advancing synthetic methodologies.

In summary, 1-bromo-4-chloro-3-fluoro-2-(nitromethyl)benzene (CAS No. 2228634-86-2) is a multifaceted compound with significant potential in modern chemistry. Its unique structure, combined with the growing emphasis on sustainability and technological integration, positions it as a key player in the future of chemical innovation. For researchers and industry professionals, understanding its properties and applications is essential to harnessing its full capabilities.